Cas no 2385163-71-1 (tert-butyl 3-{5-(aminomethyl)pyridin-2-yloxy}pyrrolidine-1-carboxylate)
tert-butyl 3-{5-(aminomethyl)pyridin-2-yloxy}pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-{[5-(aminomethyl)pyridin-2-yl]oxy}pyrrolidine-1-carboxylate
- tert-butyl 3-{5-(aminomethyl)pyridin-2-yloxy}pyrrolidine-1-carboxylate
-
- MDL: MFCD34168041
- Inchi: 1S/C15H23N3O3/c1-15(2,3)21-14(19)18-7-6-12(10-18)20-13-5-4-11(8-16)9-17-13/h4-5,9,12H,6-8,10,16H2,1-3H3
- InChI Key: XSPJUEUUSFANNG-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC(OC2=NC=C(CN)C=C2)C1
tert-butyl 3-{5-(aminomethyl)pyridin-2-yloxy}pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-259246-0.05g |
tert-butyl 3-{[5-(aminomethyl)pyridin-2-yl]oxy}pyrrolidine-1-carboxylate |
2385163-71-1 | 95% | 0.05g |
$174.0 | 2024-06-18 | |
| Enamine | EN300-259246-0.1g |
tert-butyl 3-{[5-(aminomethyl)pyridin-2-yl]oxy}pyrrolidine-1-carboxylate |
2385163-71-1 | 95% | 0.1g |
$257.0 | 2024-06-18 | |
| Enamine | EN300-259246-0.25g |
tert-butyl 3-{[5-(aminomethyl)pyridin-2-yl]oxy}pyrrolidine-1-carboxylate |
2385163-71-1 | 95% | 0.25g |
$367.0 | 2024-06-18 | |
| Enamine | EN300-259246-0.5g |
tert-butyl 3-{[5-(aminomethyl)pyridin-2-yl]oxy}pyrrolidine-1-carboxylate |
2385163-71-1 | 95% | 0.5g |
$579.0 | 2024-06-18 | |
| Enamine | EN300-259246-1.0g |
tert-butyl 3-{[5-(aminomethyl)pyridin-2-yl]oxy}pyrrolidine-1-carboxylate |
2385163-71-1 | 95% | 1.0g |
$743.0 | 2024-06-18 | |
| Enamine | EN300-259246-2.5g |
tert-butyl 3-{[5-(aminomethyl)pyridin-2-yl]oxy}pyrrolidine-1-carboxylate |
2385163-71-1 | 95% | 2.5g |
$1454.0 | 2024-06-18 | |
| Enamine | EN300-259246-5.0g |
tert-butyl 3-{[5-(aminomethyl)pyridin-2-yl]oxy}pyrrolidine-1-carboxylate |
2385163-71-1 | 95% | 5.0g |
$2152.0 | 2024-06-18 | |
| Enamine | EN300-259246-10.0g |
tert-butyl 3-{[5-(aminomethyl)pyridin-2-yl]oxy}pyrrolidine-1-carboxylate |
2385163-71-1 | 95% | 10.0g |
$3191.0 | 2024-06-18 | |
| Enamine | EN300-259246-1g |
tert-butyl 3-{[5-(aminomethyl)pyridin-2-yl]oxy}pyrrolidine-1-carboxylate |
2385163-71-1 | 95% | 1g |
$743.0 | 2023-09-14 | |
| Enamine | EN300-259246-5g |
tert-butyl 3-{[5-(aminomethyl)pyridin-2-yl]oxy}pyrrolidine-1-carboxylate |
2385163-71-1 | 95% | 5g |
$2152.0 | 2023-09-14 |
tert-butyl 3-{5-(aminomethyl)pyridin-2-yloxy}pyrrolidine-1-carboxylate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on tert-butyl 3-{5-(aminomethyl)pyridin-2-yloxy}pyrrolidine-1-carboxylate
Research Brief on tert-butyl 3-{5-(aminomethyl)pyridin-2-yloxy}pyrrolidine-1-carboxylate (CAS: 2385163-71-1): Recent Advances and Applications
The compound tert-butyl 3-{5-(aminomethyl)pyridin-2-yloxy}pyrrolidine-1-carboxylate (CAS: 2385163-71-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide a comprehensive overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.
Recent literature highlights the importance of this compound as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, including the pyrrolidine ring and the aminomethylpyridine moiety, make it a valuable scaffold for designing novel inhibitors targeting enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. Several studies have demonstrated its utility in the development of small-molecule modulators with improved pharmacokinetic properties.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of tert-butyl 3-{5-(aminomethyl)pyridin-2-yloxy}pyrrolidine-1-carboxylate as a precursor for the synthesis of potent kinase inhibitors. The study reported that derivatives of this compound exhibited high selectivity and efficacy against specific kinase targets, suggesting its potential as a lead compound for anticancer drug development. The researchers employed advanced computational modeling and structure-activity relationship (SAR) analyses to optimize the compound's binding affinity and reduce off-target effects.
Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the design of novel neuroprotective agents. The study demonstrated that modifications to the aminomethylpyridine group enhanced the compound's ability to cross the blood-brain barrier (BBB) and modulate neuronal signaling pathways. These findings open new avenues for treating neurodegenerative conditions such as Alzheimer's and Parkinson's diseases.
From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of the production process for tert-butyl 3-{5-(aminomethyl)pyridin-2-yloxy}pyrrolidine-1-carboxylate. A 2023 patent application disclosed a novel catalytic method that significantly reduces reaction times and improves yields, making the compound more accessible for large-scale pharmaceutical applications. This innovation is expected to facilitate further research and development efforts.
In conclusion, tert-butyl 3-{5-(aminomethyl)pyridin-2-yloxy}pyrrolidine-1-carboxylate (CAS: 2385163-71-1) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition, neuroprotection, and other therapeutic areas. Ongoing research continues to uncover its potential, and future studies are likely to explore its utility in additional disease contexts. The compound's versatility and the recent methodological advancements in its synthesis underscore its importance in the field of chemical biology and drug discovery.
2385163-71-1 (tert-butyl 3-{5-(aminomethyl)pyridin-2-yloxy}pyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)